Cas no 1806654-60-3 (3-(3-Chloro-2-oxopropyl)-2-methoxymandelic acid)

• Product Name: 3-(3-Chloro-2-oxopropyl)-2-methoxymandelic acid
• CAS No: 1806654-60-3
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4940248
• Update Time: 2025-05-19

3-(3-Chloro-2-oxopropyl)-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-2-methoxymandelic acid

• Inchi： 1S/C12H13ClO5/c1-18-11-7(5-8(14)6-13)3-2-4-9(11)10(15)12(16)17/h2-4,10,15H,5-6H2,1H3,(H,16,17)
• InChI Key： JOOKZOKEMVONIV-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C(C(=O)O)O)C=1OC)=O

Computed Properties

• Exact Mass: 272.0451512 g/mol
• Monoisotopic Mass: 272.0451512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8
• Molecular Weight: 272.68

Additional information on 3-(3-Chloro-2-oxopropyl)-2-methoxymandelic acid

3-(3-Chloro-2-Oxopropyl)-2-Methoxymandelic Acid: A Comprehensive Overview

3-(3-Chloro-2-Oxopropyl)-2-Methoxymandelic Acid, identified by the CAS number 1806654-60-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, with the "chloro" and "methoxy" groups playing pivotal roles in its chemical behavior.

The synthesis of 3-(3-Chloro-2-Oxopropyl)-2-Methoxymandelic Acid involves a series of intricate reactions, including nucleophilic substitutions and oxidations. Recent studies have focused on optimizing these processes to enhance yield and purity, making it more accessible for research purposes. The compound's structure, featuring a chlorinated propyl group attached to a methoxy-substituted mandelic acid backbone, contributes to its versatile reactivity and biological activity.

One of the most promising aspects of this compound is its potential in pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, studies published in 2023 have demonstrated its ability to modulate enzyme activity, suggesting its potential in the development of novel therapeutic agents. The presence of the chlorinated group introduces unique electronic properties, which can be exploited to design drugs with enhanced efficacy and selectivity.

In addition to its pharmacological applications, 3-(3-Chloro-2-Oxopropyl)-2-Methoxymandelic Acid has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Recent advancements in green chemistry have also highlighted the importance of this compound as an environmentally friendly alternative in synthetic processes.

The structural versatility of this compound is further evidenced by its role in natural product synthesis. Scientists have utilized it as a key intermediate in the total synthesis of complex biomolecules, such as alkaloids and terpenoids. These achievements underscore its importance in advancing our understanding of organic synthesis techniques.

From an analytical standpoint, modern spectroscopic techniques like NMR and mass spectrometry have been instrumental in characterizing this compound. These methods have provided insights into its molecular geometry and stability, which are critical for predicting its behavior under various conditions.

In conclusion, 3-(3-Chloro-2-Oxopropyl)-2-Methoxymandelic Acid, CAS number 1806654-60-3, stands at the intersection of chemistry and pharmacology. Its unique structure and diverse applications make it a subject of ongoing research interest. As advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.